Cas no 1890524-10-3 (N-{2-bromo-4-(trifluoromethyl)phenylmethyl}hydroxylamine)

• Product Name: N-{2-bromo-4-(trifluoromethyl)phenylmethyl}hydroxylamine
• CAS No: 1890524-10-3
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 6373076
• PubChem ID: 117111107
• Update Time: 2025-05-24

N-{2-bromo-4-(trifluoromethyl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{2-bromo-4-(trifluoromethyl)phenylmethyl}hydroxylamine
• 2-Bromo-N-hydroxy-4-(trifluoromethyl)benzenemethanamine
• 1890524-10-3
• N-{[2-bromo-4-(trifluoromethyl)phenyl]methyl}hydroxylamine
• EN300-1941629

• Inchi： 1S/C8H7BrF3NO/c9-7-3-6(8(10,11)12)2-1-5(7)4-13-14/h1-3,13-14H,4H2
• InChI Key： CZZSSYJCVPJMPH-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=C(C=1)Br)CNO)(F)(F)F

Computed Properties

• Exact Mass: 268.96631g/mol
• Monoisotopic Mass: 268.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Additional information on N-{2-bromo-4-(trifluoromethyl)phenylmethyl}hydroxylamine

N-{2-Bromo-4-(Trifluoromethyl)Phenylmethyl}Hydroxylamine: A Comprehensive Overview

In the realm of organic chemistry, the compound N-{2-bromo-4-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS No. 1890524-10-3) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound is a derivative of hydroxylamine, a versatile nitrogen-containing compound known for its role in various chemical reactions and biological processes. The presence of the bromo and trifluoromethyl groups in its structure introduces unique electronic and steric effects, making it a valuable substrate for research and industrial applications.

Recent studies have highlighted the importance of N-substituted hydroxylamines in medicinal chemistry, particularly in the development of bioisosteres and enzyme inhibitors. The trifluoromethyl group, a common substituent in pharmaceuticals, enhances lipophilicity and metabolic stability, while the bromo group provides opportunities for further functionalization through nucleophilic substitution reactions. These features make N-{2-bromo-4-(trifluoromethyl)phenylmethyl}hydroxylamine a promising candidate for drug discovery and chemical synthesis.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically begins with the bromination of an aromatic ring followed by the introduction of the trifluoromethyl group. The final step involves the substitution of an amine group with hydroxylamine, which can be achieved through various methods such as nucleophilic aromatic substitution or reductive amination. Researchers have explored different reaction conditions to optimize yield and purity, with recent advancements focusing on catalytic systems and green chemistry principles.

The applications of N-{2-bromo-4-(trifluoromethyl)phenylmethyl}hydroxylamine span across several domains. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds targeting various diseases. For instance, its use as a building block in heterocyclic chemistry has led to the development of novel scaffolds with potential anticancer and anti-inflammatory activities. Additionally, its role in peptide synthesis and as a ligand in organometallic catalysis further underscores its versatility.

Recent research has also delved into the electrochemical properties of this compound, revealing its potential as an electron transfer mediator in energy storage devices. The combination of its electron-rich nitrogen center and electron-withdrawing trifluoromethyl group creates a unique redox profile, making it suitable for applications in batteries and sensors.

In terms of environmental impact, studies have examined the biodegradation pathways of N-{2-bromo-4-(trifluoromethyl)phenylmethyl}hydroxylamine, highlighting its stability under aerobic conditions. This information is crucial for assessing its environmental fate and designing sustainable synthetic routes that minimize ecological footprint.

Looking ahead, the continued exploration of N-{2-bromo-4-(trifluoromethyl)phenylmethyl}hydroxylamine is expected to uncover new functionalities and applications. Collaborative efforts between chemists, biologists, and material scientists will undoubtedly drive innovation in this field, paving the way for breakthroughs in drug development, materials science, and green chemistry.